(7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride
Overview
Description
(7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride, also known as 6-APB, is a psychoactive drug that belongs to the phenethylamine and amphetamine classes. This compound has gained significant attention in the scientific community due to its potential therapeutic applications and unique mechanism of action.
Mechanism of Action
The exact mechanism of action of (7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride is not fully understood, but it is believed to work by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This leads to an increase in mood, energy, and motivation.
Biochemical and Physiological Effects:
(7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride has been shown to have a range of biochemical and physiological effects. It has been found to increase heart rate and blood pressure, as well as cause vasoconstriction. Additionally, it has been shown to increase body temperature and cause dehydration.
Advantages and Limitations for Lab Experiments
One advantage of using (7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride in lab experiments is its unique mechanism of action. This makes it a valuable tool for investigating the role of serotonin, dopamine, and norepinephrine in the brain. However, its psychoactive effects also make it difficult to use in certain experiments, as it can alter behavior and mood.
Future Directions
There are several potential future directions for research on (7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride. One area of interest is its potential as a treatment for depression and anxiety disorders. Additionally, it may have applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the potential therapeutic applications of this compound.
In conclusion, (7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride, or (7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride, is a psychoactive drug with potential therapeutic applications. Its unique mechanism of action and biochemical and physiological effects make it a valuable tool for scientific research. Further research is needed to fully understand its potential therapeutic applications and limitations.
Synthesis Methods
The synthesis of (7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with ammonium acetate and n-propylamine in the presence of a reducing agent. This process yields (7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride in its pure form.
Scientific Research Applications
(7-propyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine hydrochloride has been the subject of several scientific studies due to its potential therapeutic applications. It has been investigated for its potential use in the treatment of depression, post-traumatic stress disorder (PTSD), and anxiety disorders. Additionally, it has been studied for its potential as a neuroprotective agent.
properties
IUPAC Name |
7-propyl-2,3-dihydro-1,4-benzodioxin-6-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2.ClH/c1-2-3-8-6-10-11(7-9(8)12)14-5-4-13-10;/h6-7H,2-5,12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGHYBVDOPNTLFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC2=C(C=C1N)OCCO2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5788145 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-amino-2-methylpyrimidin-1-ium-5-yl)methyl]-1,3-benzothiazol-3-ium dichloride](/img/structure/B5156103.png)
![4-cyano-2-fluoro-N-[3-methoxy-4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide](/img/structure/B5156133.png)
![5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one](/img/structure/B5156135.png)
![N-(5-methyl-3-isoxazolyl)-4-[(4-methyl-1-piperidinyl)sulfonyl]benzamide](/img/structure/B5156148.png)
![3-{[5-(4-methyl-1-piperazinyl)-2-nitrophenyl]amino}-1-propanol hydrochloride](/img/structure/B5156154.png)
![11-(4-hydroxy-3-methoxyphenyl)-3,3,8-trimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one](/img/structure/B5156161.png)
![1-[3-(4-morpholinyl)propyl]-2-phenyl-1H-imidazo[1,2-a]benzimidazole dihydrochloride](/img/structure/B5156172.png)
![N~2~-(3-chloro-4-fluorophenyl)-N~1~-{2-[(2-furylmethyl)thio]ethyl}-N~2~-(methylsulfonyl)glycinamide](/img/structure/B5156182.png)
![1-(3-chlorophenyl)-5-{[1-(4-iodo-3-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B5156197.png)
